Ethanamine, N,N-dimethyl-2-[(1-methylethenyl)oxy]-(9CI)

• CAS No.: 154660-36-3
• Molecular Formula: C7H15NO
• Molecular Weight: 129.2 g/mol
• IUPAC Name: N,N-dimethyl-2-prop-1-en-2-yloxyethanamine
• InChI: InChI=1S/C7H15NO/c1-7(2)9-6-5-8(3)4/h1,5-6H2,2-4H3
• InChI Key: XBTWBCXOFVKTNF-UHFFFAOYSA-N
• SMILES: CC(=C)OCCN(C)C
• Synonyms: Ethanamine, N,N-dimethyl-2-[(1-methylethenyl)oxy]- (9CI)

Description

Ethanamine, N,N-dimethyl-2-[(1-methylethenyl)oxy]-(9CI) is an organic compound with a unique structure that includes an isopropenyloxy group attached to an N,N-dimethylethanamine backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethanamine, N,N-dimethyl-2-[(1-methylethenyl)oxy]-(9CI) typically involves the reaction of N,N-dimethylethanamine with isopropenyl alcohol under specific conditions. The reaction is usually carried out in the presence of a catalyst, such as an acid or base, to facilitate the formation of the isopropenyloxy group.

Industrial Production Methods

In industrial settings, the production of Ethanamine, N,N-dimethyl-2-[(1-methylethenyl)oxy]-(9CI) may involve large-scale batch or continuous processes. These methods often utilize optimized reaction conditions, including temperature, pressure, and catalyst concentration, to maximize yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

Ethanamine, N,N-dimethyl-2-[(1-methylethenyl)oxy]-(9CI) can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The isopropenyloxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH levels to ensure the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

Ethanamine, N,N-dimethyl-2-[(1-methylethenyl)oxy]-(9CI) has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of Ethanamine, N,N-dimethyl-2-[(1-methylethenyl)oxy]-(9CI) involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific receptors or enzymes, modulating their activity and leading to various physiological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to Ethanamine, N,N-dimethyl-2-[(1-methylethenyl)oxy]-(9CI) include:

• 2-(Isopropenyloxy)-N,N-diethylethanamine
• 2-(Isopropenyloxy)-N,N-dimethylpropanamine
• 2-(Isopropenyloxy)-N,N-dimethylbutanamine

Uniqueness

What sets Ethanamine, N,N-dimethyl-2-[(1-methylethenyl)oxy]-(9CI) apart from these similar compounds is its specific structural configuration, which may confer unique chemical and biological properties. This uniqueness can be leveraged in various applications, making it a valuable compound for research and industrial use.